Cas no 1234796-76-9 (2-(4-methanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide)

• Product Name: 2-(4-methanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide
• CAS No: 1234796-76-9
• MF: C₁₁H₁₃F₃N₂O₃S
• MW: 310.292732000351
• CID: 6225859
• PubChem ID: 49669399
• Update Time: 2025-05-20

2-(4-methanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide
• AKOS024500675
• VU0637548-1
• F5190-1769
• 1234796-76-9
• 2-[4-(methanesulfonamido)phenyl]-N-(2,2,2-trifluoroethyl)acetamide
• 2-(4-(methylsulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide

• Inchi： 1S/C11H13F3N2O3S/c1-20(18,19)16-9-4-2-8(3-5-9)6-10(17)15-7-11(12,13)14/h2-5,16H,6-7H2,1H3,(H,15,17)
• InChI Key： ZMINVHBVKKFNDL-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)CC(NCC(F)(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 310.05989794g/mol
• Monoisotopic Mass: 310.05989794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-(4-methanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide

2-(4-Methanesulfonamidophenyl)-N-(2,2,2-Trifluoroethyl)Acetamide: A Comprehensive Overview

The compound 2-(4-methanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide, identified by the CAS number 1234796-76-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a methanesulfonamide group attached to a phenyl ring and an N-substituted acetamide moiety with a trifluoroethyl group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of methanesulfonamide derivatives in medicinal chemistry due to their ability to act as bioisosteres or to enhance the pharmacokinetic profiles of drug candidates. The presence of the trifluoroethyl group further enhances the molecule's stability and lipophilicity, which are critical factors in drug design. Researchers have explored the potential of this compound as a lead molecule in the development of new therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

The synthesis of 2-(4-methanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide involves a multi-step process that typically begins with the preparation of the methanesulfonamide derivative. This is followed by coupling reactions to introduce the acetamide group and subsequent functionalization to attach the trifluoroethyl substituent. The optimization of these steps has been a focus of recent research efforts, with advancements in catalytic methods and reaction conditions enabling higher yields and improved purity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its spectroscopic data, including NMR and IR spectra, have been well-documented in recent publications, providing valuable insights into its structural integrity and reactivity. These properties make it suitable for use in various chemical transformations and as an intermediate in more complex molecular constructions.

The application of methanesulfonamides in materials science has also been explored, particularly in the development of advanced polymers and coatings. The trifluoroethyl group contributes to the molecule's resistance to environmental degradation, making it a promising candidate for use in high-performance materials. Additionally, its ability to act as a versatile building block has led to its incorporation into nanomaterials and drug delivery systems.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been employed to predict its interactions with biological targets, such as enzymes and receptors. These studies have revealed potential binding modes that could be exploited for drug design purposes.

In conclusion, 2-(4-methanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide stands out as a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future advancements in chemistry and pharmacology.